Ethyl 3-methyl-5-(2-(p-tolylthio)acetamido)thiophene-2-carboxylate

• IUPAC Name: ethyl 3-methyl-5-[[2-(4-methylphenyl)sulfanylacetyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C17H19NO3S2/c1-4-21-17(20)16-12(3)9-15(23-16)18-14(19)10-22-13-7-5-11(2)6-8-13/h5-9H,4,10H2,1-3H3,(H,18,19)
• InChI Key: BVOYICUWAUCRTG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)CSC2=CC=C(C=C2)C)C
• Molecular Formula: C17H19NO3S2
• Molecular Weight: 349.5 g/mol

Description

Ethyl 3-methyl-5-(2-(p-tolylthio)acetamido)thiophene-2-carboxylate, also known as EMTT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EMTT is a thiophene derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively. In

Scientific Research Applications

Synthesis and Material Science

Ethyl 3-methyl-5-(2-(p-tolylthio)acetamido)thiophene-2-carboxylate and its derivatives have been explored for their utility in synthesizing poly-substituted 3-aminothiophenes, which are achieved through a one-pot protocol involving ketene S,S-acetal as an intermediate. This process is significant for the development of novel organic compounds with varied functional groups, showcasing the chemical's versatility in organic synthesis (Chavan et al., 2016).

Biomedical Research

In the realm of biomedical research, derivatives of Ethyl 3-methyl-5-(2-(p-tolylthio)acetamido)thiophene-2-carboxylate have been synthesized and evaluated for their antimicrobial activities. These compounds have shown potential as novel antimicrobial agents, indicating their significant role in developing new therapeutics against resistant strains of bacteria and fungi (Mabkhot et al., 2015).

Material Science and Electrochemistry

The compound and its related structures have been utilized in the synthesis and characterization of conducting copolymers, demonstrating promising electrochromic properties. These materials have applications in developing advanced electronic and photonic devices due to their ability to undergo significant reversible changes in their optical properties upon electrical stimulation (Bulut et al., 2004).

Organic Electronics and Luminescence

Furthermore, the compound's derivatives have been incorporated into the synthesis of luminescent thiophenes and oligothiophenes, which are highly blue luminescent. Such materials are crucial for the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices, highlighting the compound's relevance in the field of organic electronics (Teiber & Müller, 2012).